Cas no 1806796-58-6 (Methyl 3-amino-4-(difluoromethyl)-2-methylpyridine-6-acetate)

• Product Name: Methyl 3-amino-4-(difluoromethyl)-2-methylpyridine-6-acetate
• CAS No: 1806796-58-6
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4856826
• Update Time: 2025-10-29

Methyl 3-amino-4-(difluoromethyl)-2-methylpyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-(difluoromethyl)-2-methylpyridine-6-acetate

• Inchi： 1S/C10H12F2N2O2/c1-5-9(13)7(10(11)12)3-6(14-5)4-8(15)16-2/h3,10H,4,13H2,1-2H3
• InChI Key： JFDSDAZXSBJKJC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CC(=O)OC)=NC(C)=C1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-4-(difluoromethyl)-2-methylpyridine-6-acetate

Professional Introduction to Methyl 3-amino-4-(difluoromethyl)-2-methylpyridine-6-acetate (CAS No. 1806796-58-6)

Methyl 3-amino-4-(difluoromethyl)-2-methylpyridine-6-acetate, identified by its CAS number 1806796-58-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological properties. The presence of multiple functional groups, including an amino group, a difluoromethyl group, and an acetate moiety, makes this compound a promising candidate for further investigation in drug discovery and development.

The molecular structure of Methyl 3-amino-4-(difluoromethyl)-2-methylpyridine-6-acetate exhibits a unique arrangement of atoms that contributes to its distinct chemical and biological characteristics. The amino group at the 3-position and the difluoromethyl group at the 4-position are particularly noteworthy, as they are known to influence the compound's reactivity and interaction with biological targets. Additionally, the methyl group at the 2-position and the acetate group at the 6-position further enhance its structural complexity and potential therapeutic applications.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. These compounds have been extensively studied for their potential roles in treating various diseases, including cancer, infectious diseases, and neurological disorders. The unique structural features of Methyl 3-amino-4-(difluoromethyl)-2-methylpyridine-6-acetate make it an attractive scaffold for designing novel therapeutic agents. For instance, the difluoromethyl group is known to enhance metabolic stability and binding affinity, while the amino group provides a site for further functionalization through various chemical reactions.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing drug-like properties such as solubility, bioavailability, and pharmacokinetics. Methyl 3-amino-4-(difluoromethyl)-2-methylpyridine-6-acetate has been investigated for its potential to fulfill these criteria. Studies have shown that modifications in its molecular structure can lead to significant improvements in its pharmacological profile. For example, computational modeling and molecular dynamics simulations have been employed to predict how different substituents affect the compound's interactions with biological targets.

The synthesis of Methyl 3-amino-4-(difluoromethyl)-2-methylpyridine-6-acetate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, have been utilized to construct the desired molecular framework efficiently. These synthetic strategies not only ensure high yield but also minimize unwanted byproducts, making the process more sustainable and scalable for industrial applications.

In addition to its synthetic significance, Methyl 3-amino-4-(difluoromethyl)-2-methylpyridine-6-acetate has been explored in various preclinical studies for its potential therapeutic effects. Preliminary findings suggest that this compound exhibits inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, it has shown promise in inhibiting kinases that are overexpressed in cancer cells, thereby potentially serving as a lead compound for developing targeted therapies. Furthermore, its interaction with specific protein targets has been studied using biophysical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The pharmacological evaluation of Methyl 3-amino-4-(difluoromethyl)-2-methylpyridine-6-acetate has also focused on understanding its mechanism of action and potential side effects. In vitro assays have been conducted to assess its toxicity profile and identify any off-target effects that might arise from interactions with non-target proteins. These studies are crucial for ensuring that the compound is safe for further development into clinical trials. Additionally, pharmacokinetic studies have been performed to determine how the compound is absorbed, distributed, metabolized, and excreted by the body.

The future directions of research on Methyl 3-amino-4-(difluoromethyl)-2-methylpyridine-6-acetate include exploring its potential in combination therapies and developing novel derivatives with enhanced efficacy and reduced toxicity. The integration of machine learning algorithms into drug discovery processes has also shown promise in accelerating the identification of promising candidates like this one. By leveraging computational tools alongside traditional experimental methods, researchers can more efficiently screen large libraries of compounds and optimize their properties for therapeutic use.

In conclusion, Methyl 3-amino-4-(difluoromethyl)-2-methylpyridine-6-acetate (CAS No. 1806796-58-6) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Its investigation across various research fronts underscores its potential as a valuable scaffold for developing novel therapeutic agents. As scientific understanding continues to evolve, this compound is expected to play an increasingly important role in addressing unmet medical needs through innovative drug design and discovery.